4-[[1-(4-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl](2-furylmethyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-[[1-(4-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]-(furan-2-ylmethyl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C21H22N2O7/c1-2-29-15-7-5-14(6-8-15)23-19(25)12-17(21(23)28)22(13-16-4-3-11-30-16)18(24)9-10-20(26)27/h3-8,11,17H,2,9-10,12-13H2,1H3,(H,26,27)
• InChI Key: PPIVVBMMHRHXIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N(CC3=CC=CO3)C(=O)CCC(=O)O
• Molecular Formula: C21H22N2O7
• Molecular Weight: 414.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has an ethoxyphenyl group, a pyrrolidinone group, a furylmethyl group, and an amino acid group. Each of these groups contributes to the overall properties of the molecule.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple functional groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amino group might participate in acid-base reactions, while the carbonyl groups in the pyrrolidinone ring could be involved in nucleophilic addition or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would be affected by the strength of the intermolecular forces.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its intended use. If it shows promise as a drug, further studies could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.